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Compound of Interest

Compound Name: Tessaric Acid

Cat. No.: B15591520

Disclaimer: The following application note and protocols are provided for illustrative purposes.
"Tessaric Acid" is a hypothetical compound, and the data, mechanisms, and protocols
described herein are fictional examples designed to demonstrate the format and content of a
comprehensive guide for an in vivo imaging agent.

Introduction to Tessaric Acid (Hypothetical)

Tessaric Acid is a novel, near-infrared (NIR) fluorescent probe designed for the targeted in
vivo imaging of solid tumors. Its unique chemical structure allows for high specificity and
accumulation in cancerous tissues, making it a promising tool for preclinical cancer research
and drug development. Tessaric Acid is characterized by its excellent photophysical
properties, including high quantum yield and photostability, which enable sensitive and
longitudinal imaging studies in living organisms.[1][2]

The probe consists of a fluorophore core linked to a tumor-targeting moiety that recognizes and
binds to overexpressed receptors on the surface of many cancer cell types. Upon binding,
Tessaric Acid is internalized, leading to a significant increase in fluorescence intensity within
the tumor microenvironment. This targeted accumulation and signal enhancement provide a
high signal-to-background ratio, facilitating clear delineation of tumor margins.

Principle of Action

Tessaric Acid's mechanism of action is based on a two-step process: targeted binding and
fluorescence activation. The targeting ligand on Tessaric Acid binds with high affinity to
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Tumor-Associated Receptor X (TARX), a receptor known to be overexpressed in various solid
tumors. This interaction triggers receptor-mediated endocytosis, leading to the internalization of
the Tessaric Acid-TARX complex.

Inside the cell, the acidic environment of the endosomes and lysosomes cleaves a quenching
group from the Tessaric Acid molecule. This cleavage results in a significant enhancement of
its fluorescence emission in the NIR spectrum, minimizing signal from non-targeted tissues and
improving imaging contrast.

Below is a diagram illustrating the proposed signaling and activation pathway for Tessaric
Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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